N-{4-[(butylamino)carbonyl]phenyl}-2-ethoxybenzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-[4-(butylcarbamoyl)phenyl]-2-ethoxybenzamide
• InChI: InChI=1S/C20H24N2O3/c1-3-5-14-21-19(23)15-10-12-16(13-11-15)22-20(24)17-8-6-7-9-18(17)25-4-2/h6-13H,3-5,14H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: VCZGBHNSFJFCPX-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2OCC

Description

N-{4-[(butylamino)carbonyl]phenyl}-2-ethoxybenzamide, also known as BAY 11-7082, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized by Bayer AG in 2001 and has since been used in various studies to understand its mechanism of action and potential applications.

Mechanism of Action

N-{4-[(butylamino)carbonyl]phenyl}-2-ethoxybenzamide 11-7082 inhibits the activity of NF-κB by covalently modifying the cysteine residue at position 179 of the inhibitor of κB kinase β (IKKβ) subunit. This modification prevents the phosphorylation and activation of IKKβ, which in turn prevents the activation of NF-κB.
Biochemical and physiological effects:
This compound 11-7082 has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). It has also been shown to induce apoptosis (programmed cell death) in cancer cells by inhibiting the activity of NF-κB.

Advantages and Limitations for Lab Experiments

N-{4-[(butylamino)carbonyl]phenyl}-2-ethoxybenzamide 11-7082 has several advantages for lab experiments, including its ability to selectively inhibit NF-κB activity and its relatively low toxicity. However, its covalent modification of IKKβ can make it difficult to use in certain experiments, and its effects on other signaling pathways may need to be considered.

Future Directions

There are several future directions for the use of N-{4-[(butylamino)carbonyl]phenyl}-2-ethoxybenzamide 11-7082 in scientific research. One potential application is in the development of new cancer therapies, as it has been shown to induce apoptosis in cancer cells. Additionally, further studies could explore its potential use in treating autoimmune and inflammatory diseases. Finally, new research could focus on identifying potential side effects or limitations of using this compound 11-7082 in therapeutic applications.

Synthesis Methods

The synthesis of N-{4-[(butylamino)carbonyl]phenyl}-2-ethoxybenzamide 11-7082 involves the reaction of 2-ethoxybenzoic acid with butylamine to form N-(2-ethoxybenzoyl)butylamine. This intermediate is then reacted with 4-nitrophenyl isocyanate to form this compound.

Scientific Research Applications

N-{4-[(butylamino)carbonyl]phenyl}-2-ethoxybenzamide 11-7082 has been used in various scientific research studies due to its ability to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immune response. It has been shown to have potential therapeutic applications in various diseases such as cancer, autoimmune disorders, and inflammatory diseases.